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Compound of Interest

Compound Name: 3-Amino-5-methylpyrazole

Cat. No.: B016524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the

handling of 3-Amino-5-methylpyrazole (CAS No: 31230-17-8). The following sections detail

the hazardous properties of this compound, recommended handling procedures, and

emergency protocols to ensure a safe laboratory environment.

Hazard Identification and Classification
3-Amino-5-methylpyrazole is classified as a hazardous substance.[1] The primary routes of

exposure are inhalation, skin contact, and eye contact. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals categorizes this compound as follows:

Skin Corrosion/Irritation: Category 2[1][2]

Serious Eye Damage/Eye Irritation: Category 2[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][2]

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b016524?utm_src=pdf-interest
https://www.benchchem.com/product/b016524?utm_src=pdf-body
https://www.benchchem.com/product/b016524?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.echemi.com/sds/3-amino-5-methylpyrazole-pd180628104980.html
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.echemi.com/sds/3-amino-5-methylpyrazole-pd180628104980.html
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.echemi.com/sds/3-amino-5-methylpyrazole-pd180628104980.html
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.echemi.com/sds/3-amino-5-methylpyrazole-pd180628104980.html
https://www.echemi.com/sds/3-amino-5-methylpyrazole-pd180628104980.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/340200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Amino-5-methylpyrazole is

provided in the table below. This information is crucial for safe handling and storage.

Property Value

Appearance

Light yellow solidified mass or fragments; White

or Colorless to Light orange to Yellow powder to

lump to clear liquid[4][5]

Molecular Formula C4H7N3[4]

Molecular Weight 97.12 g/mol [6]

Melting Point 45-47 °C (lit.)[4][6]

Boiling Point 213 °C at 19 hPa (lit.)[4]

Flash Point 113 °C (closed cup)[4][6]

Solubility Soluble in Dichloromethane and Methanol[4][5]

Exposure Controls and Personal Protection
Due to the hazardous nature of 3-Amino-5-methylpyrazole, stringent exposure controls and

the use of appropriate personal protective equipment (PPE) are mandatory.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]
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Personal Protective Equipment (PPE)
The following PPE is required when handling 3-Amino-5-methylpyrazole:

PPE Type Specifications

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) approved

standards.[1][4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.[4] Impervious clothing may be

required for larger quantities.[2]

Respiratory Protection

For nuisance exposures, a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[4]

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is essential to minimize risk.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is correctly worn and that the work

area is clean and uncluttered.

Dispensing: Avoid the formation of dust and aerosols.[4] If the compound is a solid, handle it

in a way that minimizes dust generation.

Contact Avoidance: Avoid contact with skin and eyes.[4] Do not breathe dust, fumes, gas,

mist, vapors, or spray.[1]

Post-Handling: Wash hands thoroughly after handling.[1]

Storage Protocol
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Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Store locked up.[4]

Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[1]

Emergency Procedures
In the event of an emergency, follow these procedures promptly.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[4]

Accidental Release Measures
Evacuation: Evacuate personnel to a safe area.[4]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[4]

Cleanup: Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in

suitable, closed containers for disposal.[4]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Hazardous Combustion Products: May include nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2).[1]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Toxicological and Ecological Information
Toxicological Information
There is a lack of comprehensive quantitative toxicological data for 3-Amino-5-
methylpyrazole. Safety data sheets consistently report "No data available" for acute toxicity

(LD50/LC50), skin corrosion/irritation, serious eye damage/eye irritation, respiratory or skin

sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[4]

Ecological Information
Similarly, there is no available data on the ecotoxicity of this compound.[2] It is advised to

prevent its release into the environment.[4]

Visualized Workflows
The following diagrams illustrate the key safety and handling workflows for 3-Amino-5-
methylpyrazole.
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Preparation Phase

Handling Phase

Storage

Assess Risks

Select PPE

Verify Fume Hood Operation

Prepare Materials

Weigh/Measure in Hood

Perform Experiment

Clean Up Work Area

Store in Cool, Dry, Ventilated Area

Click to download full resolution via product page

Caption: General experimental workflow for handling 3-Amino-5-methylpyrazole.
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Emergency Response Protocol

Immediate Actions

Exposure Event

Move to Fresh Air (Inhalation) Wash with Soap & Water (Skin) Rinse with Water for 15 min (Eyes)

Spill Event

Evacuate Area (Spill)

Seek Medical AttentionContain Spill (Spill)

Follow Cleanup Protocol

Click to download full resolution via product page

Caption: Logical flow for emergency response to exposure or spill events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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